Cas no 52606-03-8 (4-Pyrimidinecarboxaldehyde, 2,6-dimethoxy-)

• Product Name: 4-Pyrimidinecarboxaldehyde, 2,6-dimethoxy-
• CAS No: 52606-03-8
• MF: C₇H₈N₂O₃
• MW: 168.15002155304
• CID: 4020994
• PubChem ID: 11105743
• Update Time: 2025-04-22

4-Pyrimidinecarboxaldehyde, 2,6-dimethoxy- Chemical and Physical Properties

Names and Identifiers

• 4-Pyrimidinecarboxaldehyde, 2,6-dimethoxy-
• 2,6-Dimethoxy-4-pyrimidinecarboxaldehyde
• 2,6-dimethoxypyrimidine-4-carbaldehyde
• DTXSID301273798
• SCHEMBL20599942
• 52606-03-8

• Inchi： 1S/C7H8N2O3/c1-11-6-3-5(4-10)8-7(9-6)12-2/h3-4H,1-2H3
• InChI Key： MHJMVJKHXBJXAU-UHFFFAOYSA-N
• SMILES： C1(OC)=NC(OC)=CC(C=O)=N1

Computed Properties

• Exact Mass: 168.05349212Da
• Monoisotopic Mass: 168.05349212Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 61.3Ų